Cas no 836685-68-8 (N-(piperidin-4-yl)cyclopropanecarboxamide)

• Product Name: N-(piperidin-4-yl)cyclopropanecarboxamide
• CAS No: 836685-68-8
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5049126
• PubChem ID: 1445166
• Update Time: 2025-07-23

N-(piperidin-4-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-piperidin-4-ylcyclopropanecarboxamide
• N-(piperidin-4-yl)cyclopropanecarboxamide
• MLS000708059
• HMS2672K16
• SMR000287526
• n-piperidin-4-ylcyclopropanecarboxamide, AldrichCPR
• F8880-1149
• CHEMBL1324513
• DB-092011
• EN300-28527
• 836685-68-8
• F76964
• AKOS000200754
• SCHEMBL7512372

• Inchi： 1S/C9H16N2O/c12-9(7-1-2-7)11-8-3-5-10-6-4-8/h7-8,10H,1-6H2,(H,11,12)
• InChI Key： NWIPHMJDAVGBOX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1CCNCC1

Computed Properties

• Exact Mass: 168.126
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1

Additional information on N-(piperidin-4-yl)cyclopropanecarboxamide

Introduction to N-(piperidin-4-yl)cyclopropanecarboxamide (CAS No. 836685-68-8)

N-(piperidin-4-yl)cyclopropanecarboxamide, with the CAS number 836685-68-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The piperidin-4-yl moiety, a six-membered nitrogen-containing heterocycle, is well-known for its presence in numerous bioactive molecules, contributing to favorable pharmacokinetic properties. The cyclopropane ring, on the other hand, introduces rigidity and can influence the molecule's interactions with biological targets.

The synthesis and characterization of N-(piperidin-4-yl)cyclopropanecarboxamide have been subjects of extensive research. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further studies. The use of transition metal-catalyzed reactions has been particularly instrumental in achieving high yields and purity levels. These methods not only enhance the scalability of production but also open avenues for modifications that can tailor the compound's biological activity.

In terms of biological activity, N-(piperidin-4-yl)cyclopropanecarboxamide has shown promise in various preclinical studies. Its structural framework suggests potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the piperidin-4-yl group is often associated with compounds that exhibit antipsychotic and antihistaminic properties, while the cyclopropane ring can enhance binding affinity by introducing steric constraints. This combination makes it an attractive candidate for further investigation in therapeutic areas such as central nervous system disorders and inflammatory diseases.

Recent research has highlighted the compound's potential as a scaffold for drug discovery. By leveraging computational chemistry techniques, scientists have been able to predict its binding modes to various targets. These virtual screening approaches have identified several promising lead compounds that can be further optimized. The integration of machine learning models has also facilitated the design of analogs with enhanced potency and selectivity. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in accelerating drug development processes.

The pharmacological profile of N-(piperidin-4-yl)cyclopropanecarboxamide is another area of active investigation. Studies have demonstrated its ability to modulate neurotransmitter receptors, which could be beneficial in treating conditions like depression and anxiety. Additionally, its interaction with inflammatory pathways suggests potential applications in managing autoimmune diseases. The compound's metabolic stability and solubility are critical factors that determine its suitability for clinical use. Efforts are ongoing to optimize these properties through structural modifications.

The regulatory landscape for novel pharmaceutical compounds like N-(piperidin-4-yl)cyclopropanecarboxamide is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely. Preclinical data must be meticulously gathered to support its safety and efficacy before human trials can commence. Regulatory agencies such as the FDA and EMA provide guidelines that help navigate this complex process. Companies investing in this compound must adhere to these regulations to bring their products to market successfully.

The future prospects of N-(piperidin-4-yl)cyclopropanecarboxamide are promising, given its unique structure and potential therapeutic applications. As research progresses, new derivatives may emerge with improved characteristics. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality. The development of innovative drug delivery systems could also enhance the compound's efficacy by ensuring targeted release and optimal bioavailability.

In conclusion, N-(piperidin-4-yl)cyclopropanecarboxamide (CAS No. 836685-68-8) represents a significant advancement in pharmaceutical chemistry. Its structural features, combined with promising preclinical results, make it a valuable candidate for further development. As research continues to uncover new applications and optimize its properties, this compound holds great potential for improving human health and well-being.